![molecular formula C14H14N2O2S B2630465 1-(1,3-Benzoxazol-2-ylamino)-2-thiophen-2-ylpropan-2-ol CAS No. 2379994-45-1](/img/structure/B2630465.png)
1-(1,3-Benzoxazol-2-ylamino)-2-thiophen-2-ylpropan-2-ol
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Overview
Description
Benzoxazoles are a type of heterocyclic compound that have been extensively used in drug discovery due to their wide range of biological activities . They are bicyclic planar molecules that can be functionalized to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .
Synthesis Analysis
Benzoxazoles can be synthesized using a variety of methods. One common method involves the reaction of 2-aminophenols with different compounds such as aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts .Molecular Structure Analysis
The benzoxazole moiety is a bicyclic planar molecule . The exact structure of “1-(1,3-Benzoxazol-2-ylamino)-2-thiophen-2-ylpropan-2-ol” would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
Benzoxazoles can undergo a variety of chemical reactions. For example, they can be used as starting materials for different mechanistic approaches in drug discovery . The specific reactions that “this compound” can undergo would depend on its exact structure and the conditions it is subjected to.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its exact structure. For benzoxazole derivatives, these properties can include things like molecular weight, density, boiling point, and vapor pressure .Mechanism of Action
The mechanism of action of benzoxazole derivatives can vary widely depending on their exact structure and the biological target they interact with. They have been found to exhibit a range of biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
Safety and Hazards
Future Directions
Benzoxazoles have been the subject of much research due to their wide range of biological activities and their potential use in drug discovery . Future research may focus on developing new synthetic strategies for benzoxazole derivatives, exploring their biological activities, and optimizing their properties for use in various applications .
Properties
IUPAC Name |
1-(1,3-benzoxazol-2-ylamino)-2-thiophen-2-ylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2S/c1-14(17,12-7-4-8-19-12)9-15-13-16-10-5-2-3-6-11(10)18-13/h2-8,17H,9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUGKDLGNKYGXKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC1=NC2=CC=CC=C2O1)(C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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